N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H22N2O3/c1-4-11-12(9(2)20-17-11)14(18)16-15(3)7-8-19-13(15)10-5-6-10/h10,13H,4-8H2,1-3H3,(H,16,18)
• InChI Key: ZGCCEGFFUACMFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2(CCOC2C3CC3)C)C
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide: is a complex organic compound with a unique structure that includes a cyclopropyl group, an oxolane ring, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the oxolane ring, the introduction of the cyclopropyl group, and the construction of the oxazole ring. Specific reaction conditions, such as temperature, solvents, and catalysts, are carefully controlled to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor to modulate its signaling pathways. These interactions can lead to various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-Cyclopropyl-3-methyloxolan-3-yl)methyl]prop-2-enamide
• N-[(2-Cyclopropyl-3-methyloxolan-3-yl)methyl]but-2-ynamide

Uniqueness

Compared to similar compounds, N-(2-cyclopropyl-3-methyloxolan-3-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for various applications in research and industry.